![molecular formula C16H25N3O B248082 N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide](/img/structure/B248082.png)
N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, commonly known as DMPP, is a synthetic compound that has gained significant attention in the field of pharmacology. It is a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR) and has been studied for its potential therapeutic applications.
Mechanism of Action
DMPP acts as a positive allosteric modulator of the α7 N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, which is involved in the regulation of cognitive function and memory. By binding to a specific site on the receptor, DMPP enhances the activity of the receptor, leading to increased neurotransmitter release and improved cognitive function.
Biochemical and physiological effects:
DMPP has been shown to have a number of biochemical and physiological effects, including improved cognitive function and memory, increased neurotransmitter release, and reduced inflammation. It has also been shown to have neuroprotective effects, protecting neurons from damage and death.
Advantages and Limitations for Lab Experiments
One advantage of DMPP is its specificity for the α7 N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, which allows for more targeted studies of the receptor and its role in cognitive function. However, one limitation is the lack of selectivity for other this compound subtypes, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on DMPP, including further investigation of its therapeutic potential in cognitive disorders, as well as its potential use as a tool for studying the α7 N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide and its role in cognitive function. Additionally, there is potential for the development of more selective and potent compounds that target the α7 this compound.
Synthesis Methods
DMPP can be synthesized using a variety of methods, including the reaction of 3,4-dimethylbenzoyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. Another method involves the reaction of 3,4-dimethylbenzylamine with 4-methylpiperazine and subsequent acylation with propanoyl chloride.
Scientific Research Applications
DMPP has been studied extensively for its potential therapeutic applications, particularly in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. It has been shown to improve cognitive function and memory in animal models, and clinical trials are currently underway to investigate its efficacy in humans.
properties
Molecular Formula |
C16H25N3O |
---|---|
Molecular Weight |
275.39 g/mol |
IUPAC Name |
N-(3,4-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide |
InChI |
InChI=1S/C16H25N3O/c1-13-4-5-15(12-14(13)2)17-16(20)6-7-19-10-8-18(3)9-11-19/h4-5,12H,6-11H2,1-3H3,(H,17,20) |
InChI Key |
XHJPSILVYWQALM-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CCN2CCN(CC2)C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CCN2CCN(CC2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.